Cas no 1623079-32-2 (5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1623079-32-2
• MF: C₁₄H₉FN₂O₂S
• MW: 288.296865224838
• MDL: MFCD28248873
• CID: 5094664
• PubChem ID: 83290766
• Update Time: 2026-03-02

5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD28248873
• Inchi： 1S/C14H9FN2O2S/c15-10-5-3-9(4-6-10)12-11(13(18)19)16-14(20-12)17-7-1-2-8-17/h1-8H,(H,18,19)
• InChI Key： CDMMDLXUHNYYFW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(F)C=C2)=C(C(O)=O)N=C1N1C=CC=C1

Additional information on 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1623079-32-2)

5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1623079-32-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thiazole family, which is known for its diverse applications in medicinal chemistry. The presence of a fluorophenyl group and a pyrrole moiety enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid due to its potential as a kinase inhibitor or anti-inflammatory agent. These properties align with current trends in precision medicine and targeted therapies, where small-molecule inhibitors play a pivotal role. The compound's CAS No. 1623079-32-2 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversion. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is highly valued in structure-activity relationship (SAR) studies, where minor modifications can significantly impact biological efficacy.

From an environmental perspective, the compound's fluorine substituent raises questions about its ecological impact and biodegradability. As sustainability becomes a key concern in chemical manufacturing, researchers are exploring greener synthesis routes and benign-by-design approaches for such molecules. These efforts resonate with the broader push for green chemistry and reduced environmental footprints in the pharmaceutical industry.

In summary, 5-(4-fluorophenyl)-2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1623079-32-2) represents a versatile scaffold with immense potential in drug discovery and material science. Its combination of fluorine and heterocyclic elements makes it a subject of ongoing research, particularly in the context of personalized medicine and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation and application.